Cas no 5199-89-3 (Benzeneacetic acid, a-(2-benzoylhydrazinylidene)-)

• Product Name: Benzeneacetic acid, a-(2-benzoylhydrazinylidene)-
• CAS No: 5199-89-3
• MF: C₁₅H₁₂N₂O₃
• MW: 268.267383575439
• CID: 384427
• PubChem ID: 6178833
• Update Time: 2025-04-19

Benzeneacetic acid, a-(2-benzoylhydrazinylidene)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-(2-benzoylhydrazinylidene)-
• (2E)-2-(benzoylhydrazinylidene)-2-phenylacetic acid
• 5199-89-3
• DTXSID30422170
• NSC371989
• NSC-371989

• Inchi： 1S/C15H12N2O3/c18-14(12-9-5-2-6-10-12)17-16-13(15(19)20)11-7-3-1-4-8-11/h1-10H,(H,17,18)(H,19,20)/b16-13+
• InChI Key： IMNJCROFAWJNCV-DTQAZKPQSA-N
• SMILES： O=C(C1C=CC=CC=1)N/N=C(/C(=O)O)\C1C=CC=CC=1

Computed Properties

• Exact Mass: 268.08486
• Monoisotopic Mass: 268.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 78.76